Cas no 61457-00-9 (5-Pyrimidinamine, 4,6-dichloro-2-(1-methylpropyl)-)

• Product Name: 5-Pyrimidinamine, 4,6-dichloro-2-(1-methylpropyl)-
• CAS No: 61457-00-9
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• CID: 478599
• PubChem ID: 12320342
• Update Time: 2025-04-19

5-Pyrimidinamine, 4,6-dichloro-2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine, 4,6-dichloro-2-(1-methylpropyl)-
• 2-butan-2-yl-4,6-dichloropyrimidin-5-amine
• 61457-00-9
• 2-(sec-butyl)-4,6-dichloropyrimidin-5-amine
• 2-(Butan-2-yl)-4,6-dichloropyrimidin-5-amine
• DTXSID10488395

• Inchi： 1S/C8H11Cl2N3/c1-3-4(2)8-12-6(9)5(11)7(10)13-8/h4H,3,11H2,1-2H3
• InChI Key： SQKKYEGZYWODPB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(C(C)CC)=N1)Cl)N

Computed Properties

• Exact Mass: 219.03323
• Monoisotopic Mass: 219.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8